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Compound of Interest

Compound Name: Tellurium-127

Cat. No.: B1235538 Get Quote

An In-depth Technical Guide to the Isotopic Properties and Decay Scheme of Tellurium-127

This document provides a comprehensive overview of the nuclear properties and decay

characteristics of the radioisotope Tellurium-127 (¹²⁷Te). The information is intended for

researchers, scientists, and professionals in drug development who may utilize this isotope in

their work.

Isotopic Properties of Tellurium-127
Tellurium-127 is a synthetic radioisotope of the element tellurium.[1][2] It is produced through

the beta decay of its parent nuclide, Antimony-127 (¹²⁷Sb).[3][4] The fundamental properties of

¹²⁷Te are summarized in the table below.
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Property Value

Atomic Mass 126.9052263 u[5]

Mass Excess -88.281 MeV[5]

Binding Energy per Nucleon 8.446 MeV[5]

Half-life 9.35 ± 0.07 hours[1][3]

Spin and Parity 3/2+[1][3][4]

Magnetic Dipole Moment +0.635(4) μN[3][5]

Parent Nuclide ¹²⁷Sb[3][4]

Decay Scheme of Tellurium-127
Tellurium-127 undergoes 100% beta-minus (β⁻) decay to Iodine-127 (¹²⁷I), which is a stable

isotope.[2][3] The total decay energy (Q value) for this transition is approximately 702 keV.[6]

The decay process is complex, populating several excited states of the daughter nucleus, ¹²⁷I,

in addition to a direct decay path to the ground state. The primary decay path, with a probability

of 98.78%, proceeds directly to the ground state of ¹²⁷I.[6] The remaining decay branches

populate excited nuclear levels of ¹²⁷I, which then de-excite by emitting gamma (γ) radiation.

Beta Transitions
The beta decay of ¹²⁷Te proceeds through several branches with varying energies and

probabilities. The majority of decays are allowed transitions.[6]
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Beta Transition (β⁻) Energy (keV) Probability (%) Nature (lg ft)

β⁻ ₀ 702 (4) 98.780 (14) allowed (5.49)

β⁻ ₁ 499 (4) 0.025 (3) allowed (8.57)

β⁻ ₂ 327 (4) 0.0006 (3) allowed (9.58)

β⁻ ₃ 284 (4) 1.19 (2) allowed (6.086)

β⁻ ₄ 84 (4) 0.00013 (2) allowed (8.38)

Data sourced from the

LNE-LNHB/CEA Table

de Radionucléides.[6]

Gamma Transitions
Following the beta decay to excited states, ¹²⁷I de-excites through the emission of gamma rays.

There are nine distinct gamma emissions identified in the decay of ¹²⁷Te.[6]
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Gamma Transition
(γ)

Energy (keV)
Probability per 100
decays

Multipolarity

γ₁,₀ 57.608 (11) 0.144 (3) M1+0.7%E2

γ₂,₁ 145.252 (14) 0.0059 (9) E2

γ₃,₂ 172.132 (12) 0.00035 (23) M1+0.7%E2

γ₂,₀ 202.860 (8) 0.062 (2) M1+21%E2

γ₄,₂ 215.13 (6) 0.043 (2) M1+4.0%E2

γ₄,₁ 360.38 (6) 0.139 (2) M1+3.6%E2

γ₃,₀ 374.992 (9) 0.0003 (2) E2

γ₄,₀ 417.99 (6) 1.013 (11) M1+0.6%E2

γ₅,₀ 618.31 (13) 0.00013 (2) M1+50%E2

Data sourced from the

LNE-LNHB/CEA Table

de Radionucléides.[6]

Nuclear Isomer: Tellurium-127m
Tellurium-127 also has a metastable isomer, ¹²⁷ᵐTe, with a much longer half-life of 109 days.

[4][7] This isomer lies at an excitation energy of 88.26 keV.[8] ¹²⁷ᵐTe decays primarily (97.86%)

via isomeric transition (IT) to the ground state of ¹²⁷Te, which then decays as described above.

[9] A smaller fraction (2.14%) of ¹²⁷ᵐTe decays directly via beta emission to ¹²⁷I.[9]

Experimental Protocols
The characterization of the isotopic properties and decay scheme of ¹²⁷Te involves

sophisticated experimental techniques in nuclear physics. While detailed, instrument-specific

protocols are found within primary research literature, the general methodologies are outlined

below.

Half-life Measurement: The half-life of ¹²⁷Te is determined by measuring its activity over a

period of time. A sample of the isotope is placed in a detector system, such as a high-purity
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germanium (HPGe) detector or a scintillation detector, and the number of decay events

(counts) is recorded at regular intervals. The half-life is then calculated by fitting an

exponential decay curve to the collected data.

Beta and Gamma Spectrometry: The energies and intensities of the emitted beta particles

and gamma rays are measured using spectrometry.

Gamma Spectrometry: An HPGe detector is typically used for its excellent energy

resolution. The detector is calibrated using sources with well-known gamma-ray energies.

The spectrum of ¹²⁷Te is then acquired, allowing for the identification and quantification of

the characteristic gamma peaks.

Beta Spectrometry: Magnetic or semiconductor-based spectrometers are used to measure

the energy spectrum of the emitted beta particles. Analysis of the shape of this spectrum

(a Kurie plot) can confirm the nature of the beta transitions and determine their maximum

energies.

Coincidence Measurements: To establish the relationships between beta and gamma

emissions and to construct the level scheme of the daughter nucleus, coincidence

experiments are performed. These experiments involve detecting a beta particle and a

subsequent gamma ray in close time proximity, confirming that they originate from the same

decay event. Gamma-gamma coincidence measurements are also used to determine the

cascade of gamma rays from higher to lower energy states.

The following workflow illustrates the general process for characterizing a radioactive isotope

like ¹²⁷Te.
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Caption: General experimental workflow for radioactive isotope characterization.

Visualized Decay Scheme
The decay of Tellurium-127 to Iodine-127 can be visualized as a series of transitions between

nuclear energy levels. The following diagram illustrates this process, showing the parent ¹²⁷Te
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state, the primary beta decay branches, the resulting excited states of ¹²⁷I, and the subsequent

de-excitation via gamma emission.
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Caption: Simplified decay scheme of Tellurium-127 to Iodine-127.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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